![molecular formula C13H13ClFN B1446445 3-(2-Fluoro-5-methylphenyl)aniline hydrochloride CAS No. 1373233-03-4](/img/structure/B1446445.png)
3-(2-Fluoro-5-methylphenyl)aniline hydrochloride
Overview
Description
3-(2-Fluoro-5-methylphenyl)aniline hydrochloride is a chemical compound with the CAS Number: 1373233-03-4. Its molecular weight is 237.7 . The IUPAC name for this compound is 2’-fluoro-5’-methyl [1,1’-biphenyl]-3-amine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H12FN.ClH/c1-9-5-6-13 (14)12 (7-9)10-3-2-4-11 (15)8-10;/h2-8H,15H2,1H3;1H . This code provides a specific description of the molecule’s structure.Scientific Research Applications
Synthetic Chemistry Applications
- Synthesis of Heterocyclic Compounds: Fluorinated anilines are often used as precursors in the synthesis of heterocyclic compounds. For example, the synthesis of pyrazoline compounds derived from azo-benzaldehyde involves fluorinated anilines, indicating their role in creating pharmacologically active heterocycles (Hussein, 2014).
- Fluorescence Studies: The study of fluorescence quenching of boronic acid derivatives by aniline in alcohols shows the application of fluorinated anilines in understanding fluorescence mechanisms, which has implications for sensor development and analytical chemistry (Geethanjali et al., 2015).
Pharmacological Research
- Antimicrobial Activity: Fluorinated anilines are utilized in the synthesis of compounds with potential antimicrobial activity. A study synthesizing Schiff's base, azetidinones, and thiazolidinones from chloro and fluoro-anilines demonstrated these compounds' excellent to good antibacterial activity, highlighting the role of fluorinated anilines in developing new antimicrobial agents (Mistry et al., 2016).
Material Science
- Corrosion Inhibition: Anilines, including fluorinated derivatives, have been evaluated for their effectiveness as corrosion inhibitors in various environments, showing that these compounds can significantly protect metals against corrosion in acidic conditions (Khaled & Hackerman, 2004).
Theoretical and Computational Chemistry
- Spectroscopic Property Analysis: Computational studies on the structural and spectroscopic properties of fluorinated anilines provide valuable insights into the electronic characteristics of these molecules, which is critical for designing molecules with desired electronic properties (Aziz et al., 2018).
Properties
IUPAC Name |
3-(2-fluoro-5-methylphenyl)aniline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN.ClH/c1-9-5-6-13(14)12(7-9)10-3-2-4-11(15)8-10;/h2-8H,15H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSURCGDIFMOPOT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C2=CC(=CC=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1373233-03-4 | |
Record name | [1,1′-Biphenyl]-3-amine, 2′-fluoro-5′-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1373233-03-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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